Cas no 16026-85-0 (8-Chloroquinolin-5-Ol Hydrobromide)

• Product Name: 8-Chloroquinolin-5-Ol Hydrobromide
• CAS No: 16026-85-0
• MF: C₉H₆ClNO
• MW: 179.603041172028
• MDL: MFCD28133507
• CID: 2083465
• PubChem ID: 136070690
• Update Time: 2025-10-23

8-Chloroquinolin-5-Ol Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 8-chloroquinolin-5-ol
• 8-chloro-1H-quinolin-5-one
• 8-CHLOROQUINOLIN-5-OL HYDROBROMIDE
• AKOS015951471
• 8-Chloroquinolin-5(1H)-one
• LGZBUFQPQHITMV-UHFFFAOYSA-N
• SCHEMBL9185003
• 5-Quinolinol, 8-chloro-
• DTXSID90576300
• 16026-85-0
• 8-chloro-5-hydroxyquinoline
• 8-Chloroquinolin-5-Ol Hydrobromide

• MDL： MFCD28133507
• Inchi： 1S/C9H6ClNO/c10-7-3-4-8(12)6-2-1-5-11-9(6)7/h1-5,12H
• InChI Key： LGZBUFQPQHITMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=CC=CN=C21)O

Computed Properties

• Exact Mass: 179.0137915g/mol
• Monoisotopic Mass: 179.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.38 g/l) (25 º C),

Additional information on 8-Chloroquinolin-5-Ol Hydrobromide

8-Chloroquinolin-5-Ol Hydrobromide (CAS No. 16026-85-0): A Comprehensive Overview

8-Chloroquinolin-5-Ol Hydrobromide (CAS No. 16026-85-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, a hydrobromide salt of 8-chloroquinolin-5-ol, is known for its unique structural properties and potential applications in various scientific fields. Researchers and industry professionals often seek information on its synthesis, properties, and uses, making it a topic of interest in modern chemistry discussions.

The molecular structure of 8-Chloroquinolin-5-Ol Hydrobromide features a quinoline backbone substituted with a chlorine atom at the 8-position and a hydroxyl group at the 5-position. This configuration contributes to its distinct chemical behavior, including solubility, stability, and reactivity. The hydrobromide salt form enhances its crystallinity, making it easier to handle in laboratory settings. These characteristics are crucial for applications in drug development and material science, where precise molecular interactions are essential.

One of the most frequently asked questions about 8-Chloroquinolin-5-Ol Hydrobromide is its role in medicinal chemistry. The quinoline moiety is a common scaffold in many bioactive compounds, and the addition of functional groups like chlorine and hydroxyl can significantly alter biological activity. Researchers are exploring its potential as a building block for novel therapeutic agents, particularly in areas such as antimicrobial and anti-inflammatory drug development. This aligns with current trends in personalized medicine and targeted drug design.

In addition to its pharmaceutical applications, 8-Chloroquinolin-5-Ol Hydrobromide is also studied for its utility in organic synthesis. Its ability to act as an intermediate in the preparation of more complex molecules makes it valuable for synthetic chemists. For instance, it can be used to create derivatives with enhanced properties for use in agrochemicals or specialty chemicals. This versatility is a key reason why demand for this compound is growing in both academic and industrial research.

The market dynamics surrounding 8-Chloroquinolin-5-Ol Hydrobromide reflect broader trends in the fine chemicals sector. With increasing investment in R&D across the globe, the need for high-purity intermediates like this compound is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while ensuring cost-effectiveness and environmental sustainability. These efforts are critical as the industry moves toward greener chemistry practices.

From a technical standpoint, handling 8-Chloroquinolin-5-Ol Hydrobromide requires adherence to standard laboratory safety protocols. While it is not classified as a hazardous material, proper storage conditions—such as protection from moisture and light—are recommended to maintain its stability. Analytical techniques like HPLC and NMR are commonly employed to verify its purity and confirm its structural integrity, which are vital for research reproducibility.

Looking ahead, the future of 8-Chloroquinolin-5-Ol Hydrobromide appears promising, with ongoing studies exploring new applications and derivatives. Its relevance in cutting-edge research areas, such as nanotechnology and biocatalysis, further underscores its importance. For scientists and procurement specialists, staying updated on the latest developments related to this compound is essential for leveraging its full potential.

In summary, 8-Chloroquinolin-5-Ol Hydrobromide (CAS No. 16026-85-0) is a versatile and valuable compound with wide-ranging applications in chemistry and beyond. Its unique properties, coupled with the growing interest in quinoline-based molecules, position it as a key player in modern scientific advancements. Whether you are a researcher, supplier, or enthusiast, understanding this compound's capabilities can open doors to innovative solutions and opportunities.